Cas no 1171373-92-4 (1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1171373-92-4
• MF: C₁₃H₂₃N₃O₂S₂
• MW: 317.470620393753
• CID: 6256418
• PubChem ID: 44068645
• Update Time: 2025-06-08

1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• SR-01000922860-1
• SR-01000922860
• F5497-0013
• 2-(1-butylsulfonylpiperidin-4-yl)-5-ethyl-1,3,4-thiadiazole
• AKOS024511356
• 1171373-92-4
• 2-(1-(butylsulfonyl)piperidin-4-yl)-5-ethyl-1,3,4-thiadiazole

• Inchi： 1S/C13H23N3O2S2/c1-3-5-10-20(17,18)16-8-6-11(7-9-16)13-15-14-12(4-2)19-13/h11H,3-10H2,1-2H3
• InChI Key： AIUBAOSWIQWLHB-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCC(C2=NN=C(CC)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 317.12316933g/mol
• Monoisotopic Mass: 317.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine

Chemical Profile of 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1171373-92-4)

1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine, identified by its CAS number 1171373-92-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine class, which is widely recognized for its role in drug design and development. The presence of a butane-1-sulfonyl group and an 5-ethyl-1,3,4-thiadiazol-2-yl moiety contributes to its distinct chemical characteristics, making it a promising candidate for various biochemical applications.

The butane-1-sulfonyl moiety in the molecular structure of this compound introduces a sulfonamide-like functionality, which is known to enhance binding affinity and metabolic stability. This feature is particularly valuable in the design of bioactive molecules where interactions with biological targets need to be optimized. The sulfonamide group is a common pharmacophore in medicinal chemistry, often found in drugs that target enzymes and receptors due to its ability to form hydrogen bonds and polar interactions.

On the other hand, the 5-ethyl-1,3,4-thiadiazol-2-yl substituent adds another layer of complexity to the compound’s properties. Thiadiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 5-ethyl group further modulates the electronic properties of the thiadiazole ring, potentially influencing its reactivity and biological efficacy. This combination of structural elements makes 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine a versatile scaffold for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidine ring itself is a privileged scaffold in drug design due to its ability to adopt multiple conformations that can fit into biological binding pockets. The incorporation of additional heterocyclic rings, such as thiadiazole, further expands the pharmacological potential of piperidine derivatives. Studies have shown that such compounds can exhibit inhibitory activity against various enzymes and receptors involved in diseases like cancer and neurodegeneration.

In particular, the 5-ethyl-1,3,4-thiadiazol-2-yl moiety has been studied for its interaction with enzymes such as carbonic anhydrase and proteases. These enzymes are crucial in numerous physiological processes and are often targeted by therapeutic agents. The sulfonamide group in 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine can form stable interactions with these enzymes, potentially leading to the development of new inhibitors. Preliminary computational studies suggest that this compound may have high binding affinity for certain therapeutic targets.

The synthesis of 1-(butane-1-sulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-y)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves sulfonylation reactions followed by nucleophilic substitution or coupling reactions to attach the thiadiazole moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to enhance reaction efficiency and selectivity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the three-dimensional structure if single crystals can be obtained.

The pharmacological evaluation of 1-(butane-bis(2-hydroxyethyl)amino)-N-methylpyridine hydrochloride CAS No 1171373 92 4 involves testing its activity against various biological targets in vitro and in vivo. Initial studies often focus on assessing its interaction with enzymes and receptors using enzyme inhibition assays or receptor binding studies. If promising results are obtained in these preliminary tests, further studies may be conducted to evaluate its efficacy in animal models of disease.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperidine derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors due to their ability to modulate neurotransmitter levels. The presence of both sulfonamide and thiadiazole groups may enhance its ability to interact with MAO enzymes or other relevant targets involved in neurodegenerative diseases such as Alzheimer’s disease.

Another potential application is in oncology research. Thiadiazole derivatives have been reported to exhibit antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The structural features of 1-(butane-bis(2-hydroxyethyl)amino)-N-methylpyridine hydrochloride CAS No 1171373 92 4, particularly the sulfonamide group, could contribute to enhanced stability and bioavailability, making it a suitable candidate for further development as an anticancer agent.

The growing interest in natural product-inspired drug design has also influenced research on this compound. By incorporating structural motifs found in bioactive natural products into synthetic molecules, chemists aim to develop new drugs with improved efficacy and reduced side effects. The combination of sulfonamide and thiadiazole functionalities aligns well with this approach, offering a unique chemical entity for further exploration.

In conclusion, 1-(butane-bis(2-hydroxyethyl)amino)-N-methylpyridine hydrochloride CAS No 1171373 92 4 represents a fascinating example of how structural modifications can lead to novel bioactive compounds with significant therapeutic potential. Its unique combination of chemical features makes it a valuable tool for researchers exploring new treatments for neurological disorders, cancer, and other diseases.* Further studies are warranted to fully elucidate its pharmacological properties*and explore its potential as a lead compound for drug development.*